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Compound of Interest

Compound Name: Sodium D-tartrate

Cat. No.: B8752118

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of
Sodium D-tartrate (NazC4H4Os), a significant compound in pharmaceuticals and analytical
chemistry. This document details the experimental protocols for its preparation and the
analytical techniques used for its structural and physicochemical characterization, presenting
all quantitative data in structured tables and process flows as diagrams for enhanced clarity.

Introduction to Sodium D-Tartrate

Sodium D-tartrate, the disodium salt of D-tartaric acid, exists commonly as a dihydrate
(NazC4H40e6:2H20). It presents as white, transparent, colorless, and odorless crystals.[1] In the
pharmaceutical industry, it serves various roles, including as an excipient and a resolving agent
for chiral separations. Due to its stable and precise amount of water of hydration, Sodium D-
tartrate dihydrate is widely used as a primary standard for Karl Fischer titration to determine
water content accurately.[2][3] It is also employed as a food additive (E335), acting as an
emulsifier and a pH control agent.[1][2]

Table 1: Physical and Chemical Properties of Sodium D-Tartrate Dihydrate
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Property Value

Chemical Formula CaHsNa20s[4][5]

Molar Mass 230.08 g/mol [4][6]1[7]

Appearance White crystalline powder or colorless crystals[2]
[8]

Density 1.545 g/cm3 (dihydrate)[2]

pH (5% solution) 7.0-9.0[8]

Solubility Soluble in water, insoluble in ethanol[2]

Specific Rotation [a]20/D +26° (c = 1in H20)

Synthesis of Sodium D-Tartrate

The most common and straightforward method for synthesizing Sodium D-tartrate is through
the neutralization of D-tartaric acid with a sodium base, such as sodium hydroxide or sodium
bicarbonate. The reaction with sodium bicarbonate is often preferred in laboratory settings due
to its milder nature and the clear endpoint indicated by the cessation of effervescence.

Experimental Protocol: Neutralization Reaction

» Dissolution: Dissolve a known molar quantity of D-tartaric acid in deionized water in a beaker
with gentle heating and stirring to ensure complete dissolution.

o Neutralization: Slowly add a stoichiometric equivalent of two moles of sodium bicarbonate
(NaHCO:3) for every one mole of D-tartaric acid to the solution. The addition should be
gradual to control the effervescence (COz: release).

« pH Monitoring: After the primary reaction (cessation of vigorous effervescence), monitor the
pH of the solution. Continue adding small amounts of sodium bicarbonate until the pH
reaches a neutral range (pH 7.0-7.5).

« Filtration: If any impurities are present, filter the warm solution through a Buchner funnel.
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o Crystallization: Transfer the clear filtrate to a crystallizing dish. Allow the solution to cool
slowly to room temperature, followed by further cooling in an ice bath to promote the
crystallization of Sodium D-tartrate dihydrate.

« |solation and Drying: Collect the resulting crystals by vacuum filtration and wash them with a
small amount of cold deionized water. Dry the crystals in an oven at a temperature below
150°C to avoid the loss of hydration water.[8]
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Workflow for the synthesis of Sodium D-tartrate.

Characterization Techniques

Comprehensive characterization is essential to confirm the identity, purity, and structural
properties of the synthesized Sodium D-tartrate. The following are standard analytical
methods employed for this purpose.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule by
measuring the absorption of infrared radiation. The spectrum of Sodium D-tartrate shows
characteristic peaks corresponding to O-H, C-H, C=0, and C-O bonds.

A small amount of the dried sample is ground with potassium bromide (KBr) and pressed into a
thin, transparent pellet. The spectrum is recorded typically in the range of 4000-400 cm~2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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